Cas no 866344-96-9 ((2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide
• CAS No: 866344-96-9
• MF: C₂₅H₂₃N₃O₅S
• MW: 477.53222489357
• CID: 6229331
• PubChem ID: 6893560
• Update Time: 2025-10-30

(2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide
• F1602-0479
• AKOS001843926
• (2Z)-2-(benzenesulfonylhydrazinylidene)-N-(4-ethylphenyl)-8-methoxychromene-3-carboxamide
• 866344-96-9
• (Z)-N-(4-ethylphenyl)-8-methoxy-2-(2-(phenylsulfonyl)hydrazono)-2H-chromene-3-carboxamide
• (2Z)-N-(4-ethylphenyl)-8-methoxy-2-[(phenylsulfonyl)hydrazono]-2H-chromene-3-carboxamide

• Inchi： 1S/C25H23N3O5S/c1-3-17-12-14-19(15-13-17)26-24(29)21-16-18-8-7-11-22(32-2)23(18)33-25(21)27-28-34(30,31)20-9-5-4-6-10-20/h4-16,28H,3H2,1-2H3,(H,26,29)/b27-25-
• InChI Key： QZZRZGJTGBTZNP-RFBIWTDZSA-N
• SMILES： S(C1C=CC=CC=1)(N/N=C1/C(C(NC2C=CC(=CC=2)CC)=O)=CC2C=CC=C(C=2O/1)OC)(=O)=O

Computed Properties

• Exact Mass: 477.13584202g/mol
• Monoisotopic Mass: 477.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on (2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide

Introduction to (2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide (CAS No. 866344-96-9)

(2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide (CAS No. 866344-96-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenes, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of this compound, particularly the presence of a benzenesulfonamidoimino group and an 8-methoxy substituent, contribute to its potential therapeutic applications.

The molecular structure of (2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide consists of a chromene core with a substituted benzene ring and a sulfonamidoimino functional group. The chromene scaffold is a well-known motif in natural products and synthetic compounds, often associated with various pharmacological activities. The 8-methoxy substitution on the chromene ring enhances the lipophilicity and stability of the molecule, while the benzenesulfonamidoimino group introduces additional functional diversity.

Recent studies have explored the biological activities of (2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide in detail. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antioxidant properties of (2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide. Oxidative stress plays a crucial role in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound exhibits strong antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. These findings highlight its potential as a protective agent against oxidative damage.

In addition to its anti-inflammatory and antioxidant properties, (2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death.

The pharmacokinetic properties of (2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. However, more detailed studies are needed to fully understand its metabolism, distribution, and excretion in vivo.

In conclusion, (2Z)-2-(benzenesulfonamidoimino)-N-(4-ethylphenyl)-8-methoxy-2H-chromene-3-carboxamide (CAS No. 866344-96-9) is a multifunctional compound with significant potential in various therapeutic areas. Its unique structural features and diverse biological activities make it an attractive target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for its potential use in treating inflammatory diseases, oxidative stress-related disorders, and cancer.